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Cat. No.: B15559049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tazobactam, a pivotal

β-lactamase inhibitor, in combination with β-lactam antibiotics for treating bacterial infections in

various animal models. The protocols and data presented herein are intended to guide

researchers in designing and executing preclinical studies to evaluate the efficacy of

tazobactam-containing antimicrobial agents.

Introduction
Tazobactam is a potent inhibitor of a broad spectrum of bacterial β-lactamases, including

penicillinases and cephalosporinases.[1][2] By binding to and inactivating these enzymes,

tazobactam protects β-lactam antibiotics from degradation, thereby restoring or expanding

their spectrum of activity against otherwise resistant bacteria.[2] The combination of

tazobactam with piperacillin has become a cornerstone in the treatment of moderate to severe

bacterial infections.[3] Animal models of infection are indispensable tools for preclinical

evaluation of such combinations, providing critical insights into their pharmacokinetic and

pharmacodynamic (PK/PD) properties and in vivo efficacy.[3]
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Tazobactam's primary role is to act as a "suicide inhibitor" of β-lactamase enzymes. This

mechanism is crucial for the efficacy of the partner antibiotic, such as piperacillin, which can

then effectively bind to penicillin-binding proteins (PBPs) in the bacterial cell wall, leading to

inhibition of cell wall synthesis and ultimately bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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